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Compound of Interest

Compound Name: Tribromoethylene

Cat. No.: B1212961 Get Quote

Application Notes and Protocols for
Tribromoethylene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of

tribromoethylene (CAS No. 598-16-3). Adherence to these protocols is crucial to mitigate the

health risks associated with this hazardous chemical.

Chemical and Physical Properties
Tribromoethylene is a colorless to light yellow liquid with a distinct sweet, pungent odor.[1] It is

important to be aware of its physical and chemical properties to ensure safe handling and

storage.
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Property Value Citation(s)

Molecular Formula C₂HBr₃ [1]

Molecular Weight 264.74 g/mol [1]

Appearance
Colorless to light yellow/orange

clear liquid
[1]

Odor Sweet, pungent [1]

Density 2.71 g/cm³ [1]

Melting Point

-52 °C; some sources report

216-218 °C which is likely

incorrect and may refer to a

different substance.

[1][2]

Boiling Point 163-164 °C [1][2]

Flash Point 56 °C [1]

Vapor Pressure 2.55 mmHg at 25°C [1]

Water Solubility Slightly soluble [1]

Solubility in Organics Readily soluble [1]

Sensitivity Light and air sensitive [3][4]

Hazard Identification and Safety Precautions
Tribromoethylene is a hazardous substance that poses significant health risks. It is harmful if

swallowed, inhaled, or in contact with skin, and can cause irritation to the skin, eyes, and

respiratory system.[5][6] Some evidence suggests it may be a potential carcinogen and could

cause damage to the liver and kidneys.[1][7]

GHS Hazard Statements: H302, H312, H315, H319, H331, H332, H335, H341, H350, H411,

H412.[2][6][8][9]

Precautionary Statements: P201, P202, P261, P264, P270, P271, P273, P280.[8][9]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling tribromoethylene to minimize

exposure.

PPE Category Item
Specifications and
Recommendations

Eye and Face
Safety Goggles and Face

Shield

Chemical splash goggles

meeting ANSI Z.87.1

standards are required. A face

shield should be worn over

goggles when there is a risk of

splashing.

Hand Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. For prolonged

or high-exposure tasks,

consider double-gloving.

Always inspect gloves for tears

or punctures before use and

change if contaminated.

Body Laboratory Coat

A flame-resistant lab coat (e.g.,

Nomex) or a 100% cotton lab

coat should be worn and fully

buttoned to provide a barrier

against splashes.

Respiratory Respirator (if necessary)

All work should be conducted

in a certified chemical fume

hood. If engineering controls

are insufficient, a NIOSH-

approved respirator with an

appropriate cartridge should

be used.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1212961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Handling Protocol
Preparation:

Ensure a certified chemical fume hood is operational.

Prepare the workspace within the fume hood by covering the surface with absorbent,

disposable bench paper.

Have all necessary equipment and reagents within the fume hood before starting.

Ensure an emergency eyewash and safety shower are accessible.[5]

Don all required PPE as detailed in Section 3.0.

Handling:

Conduct all manipulations of tribromoethylene, including weighing and transferring,

within the fume hood to minimize inhalation exposure.

Use a properly calibrated pipette or syringe for liquid transfers.

Keep containers of tribromoethylene tightly closed when not in use.[6]

Post-Handling:

Wipe down the work surface within the fume hood with an appropriate solvent and then

soap and water.

Properly dispose of all contaminated disposable materials (e.g., bench paper, pipette tips)

as hazardous waste.

Remove PPE carefully, avoiding contamination of skin, and wash hands thoroughly with

soap and water.

Spill Cleanup Protocol (Small-Scale)
Immediate Response:
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Alert personnel in the immediate area of the spill.[10]

If the spill is large or you feel it is unsafe to clean up, evacuate the area and contact

emergency services.

For small, manageable spills, ensure the area is well-ventilated, and if safe to do so, use

the fume hood to help ventilate the area.[8]

Containment and Cleanup:

Wearing appropriate PPE, create a dike around the spill using an inert absorbent material

such as vermiculite, sand, or cat litter.[8][10]

Slowly add the absorbent material to the spill, working from the outside in.[10]

Once the liquid is fully absorbed, carefully scoop the material into a sealable, labeled

container for hazardous waste disposal.[10]

Do not seal the container if a reaction is occurring.

Decontamination:

Wipe the spill area with a cloth or paper towels soaked in a mild detergent solution.[9]

Place all contaminated cleaning materials into the hazardous waste container.

Properly dispose of the sealed waste container according to institutional and local

regulations.

Restock any used spill cleanup supplies.[10]

Emergency Procedures for Personal Exposure
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, trained personnel should provide artificial respiration. Seek immediate medical

attention.[1][6]
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Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

with plenty of soap and water for at least 15-20 minutes. Seek immediate medical attention if

irritation persists.[1][6]

Eye Contact: Immediately flush the eyes with gently flowing water for at least 15-20 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1][6]

Ingestion: Do NOT induce vomiting. Have the person rinse their mouth with water. Seek

immediate medical attention.[1]

Storage and Disposal
Storage

Store tribromoethylene in a tightly closed, properly labeled container in a cool, dry, and

well-ventilated area.[6]

The storage area should be secured and accessible only to authorized personnel.

Protect from light and air.[3][4]

Store away from incompatible materials such as strong oxidizing agents.[6]

Disposal
Dispose of tribromoethylene and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety department for specific disposal

procedures. Halogenated organic waste is often disposed of via incineration by a licensed

hazardous waste disposal company.[11]

Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of

tribromoethylene.
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Caption: Safe handling workflow for tribromoethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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